Cas no 491613-17-3 (1-(1-ethenyl-1H-indol-3-yl)-Ethanone)

1-(1-ethenyl-1H-indol-3-yl)-Ethanone structure
491613-17-3 structure
Product Name:1-(1-ethenyl-1H-indol-3-yl)-Ethanone
CAS No:491613-17-3
MF:C12H11NO
MW:185.221843004227
CID:1112952
PubChem ID:12006323
Update Time:2025-04-20

1-(1-ethenyl-1H-indol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(1-ethenyl-1H-indol-3-yl)-Ethanone
    • 1-(1-ethenylindol-3-yl)ethanone
    • Ethanone, 1-(1-ethenyl-1H-indol-3-yl)-
    • DTXSID40475657
    • 3-acetyl-1-vinylindole
    • 491613-17-3
    • Inchi: 1S/C12H11NO/c1-3-13-8-11(9(2)14)10-6-4-5-7-12(10)13/h3-8H,1H2,2H3
    • InChI Key: SAHMZWUKZCYVCW-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CN(C=C)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 185.084063974g/mol
  • Monoisotopic Mass: 185.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 22Ų
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